![molecular formula C16H24BrNO2 B5881434 (5-bromo-2,4-dimethoxybenzyl)(cyclopropylmethyl)propylamine](/img/structure/B5881434.png)
(5-bromo-2,4-dimethoxybenzyl)(cyclopropylmethyl)propylamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(5-bromo-2,4-dimethoxybenzyl)(cyclopropylmethyl)propylamine, also known as BDMP, is a novel psychoactive substance that has gained attention in the scientific community due to its potential therapeutic applications. BDMP belongs to the class of phenethylamines, which are known for their psychoactive properties.
Mechanism of Action
The exact mechanism of action of (5-bromo-2,4-dimethoxybenzyl)(cyclopropylmethyl)propylamine is not fully understood. However, it is believed to act as a serotonin and dopamine reuptake inhibitor, leading to increased levels of these neurotransmitters in the brain. This may contribute to its antidepressant and anxiolytic effects.
Biochemical and Physiological Effects:
This compound has been shown to increase levels of serotonin and dopamine in the brain, leading to its psychoactive effects. It has also been shown to have antioxidant and anti-inflammatory properties, which may contribute to its neuroprotective effects.
Advantages and Limitations for Lab Experiments
One advantage of (5-bromo-2,4-dimethoxybenzyl)(cyclopropylmethyl)propylamine is its relatively simple synthesis method, which makes it accessible for research purposes. However, its psychoactive properties and potential for abuse may limit its use in certain experiments.
Future Directions
Future research on (5-bromo-2,4-dimethoxybenzyl)(cyclopropylmethyl)propylamine should focus on its potential therapeutic applications, particularly in the treatment of mood disorders and neurodegenerative diseases. Further studies are also needed to fully understand its mechanism of action and potential side effects. Additionally, research on analogues of this compound may lead to the development of more potent and selective compounds for therapeutic use.
Synthesis Methods
(5-bromo-2,4-dimethoxybenzyl)(cyclopropylmethyl)propylamine can be synthesized using a multi-step process involving the reaction of 2,4-dimethoxybenzaldehyde with cyclopropylmethylamine and subsequent bromination using N-bromosuccinimide. The final product is obtained through a series of purification steps, including recrystallization and chromatography.
Scientific Research Applications
(5-bromo-2,4-dimethoxybenzyl)(cyclopropylmethyl)propylamine has been the subject of several scientific studies due to its potential therapeutic applications. It has been shown to exhibit antidepressant and anxiolytic properties in animal models, making it a promising candidate for the treatment of mood disorders. This compound has also been shown to have neuroprotective effects, which may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
IUPAC Name |
N-[(5-bromo-2,4-dimethoxyphenyl)methyl]-N-(cyclopropylmethyl)propan-1-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24BrNO2/c1-4-7-18(10-12-5-6-12)11-13-8-14(17)16(20-3)9-15(13)19-2/h8-9,12H,4-7,10-11H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GLQROGMOZWQQMM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN(CC1CC1)CC2=CC(=C(C=C2OC)OC)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H24BrNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.